Cas no 2228790-91-6 (3,3-difluoro-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 3,3-difluoro-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2228790-91-6
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 5980295
• PubChem ID: 162738026
• Update Time: 2025-05-26

3,3-difluoro-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• EN300-1939414
• 2228790-91-6
• 3,3-difluoro-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C9H6F5NO2/c10-8(11,3-7(16)17)6-4-15-2-1-5(6)9(12,13)14/h1-2,4H,3H2,(H,16,17)
• InChI Key： NBEQBTWZRNPXQB-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=NC=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 255.03186924g/mol
• Monoisotopic Mass: 255.03186924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 3,3-difluoro-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid

Comprehensive Overview of 3,3-Difluoro-3-[4-(Trifluoromethyl)Pyridin-3-Yl]Propanoic Acid (CAS No. 2228790-91-6)

3,3-Difluoro-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2228790-91-6) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoropropanoic acid moieties, has garnered attention due to its potential as a building block for bioactive molecules. Its molecular structure combines a pyridine ring with fluorine-rich substituents, enhancing its metabolic stability and lipophilicity—key traits for drug discovery.

The growing interest in fluorinated compounds stems from their ability to modulate pharmacokinetic properties, a trend highlighted in recent AI-driven drug design studies. Researchers frequently search for "fluorine in medicinal chemistry" or "pyridine derivatives in drug development," reflecting the demand for innovative scaffolds. CAS No. 2228790-91-6 exemplifies this trend, offering a versatile platform for designing enzyme inhibitors or receptor modulators. Its trifluoromethyl group is particularly valuable, as it often improves binding affinity and bioavailability—a hot topic in small-molecule therapeutics.

From a synthetic perspective, 3,3-difluoro-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid can be synthesized via nucleophilic aromatic substitution or cross-coupling reactions, methods frequently explored in "green chemistry" discussions. The compound’s carboxylic acid functionality allows further derivatization, making it a candidate for "prodrug development"—a trending search term in pharmaceutical formulation. Analytical techniques like HPLC and NMR are critical for purity assessment, aligning with industry standards for high-throughput screening.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its fluorine content necessitates proper disposal protocols, a subject often queried as "sustainable fluorochemical handling." The compound’s stability under physiological conditions makes it suitable for in vitro assays, a key focus area in preclinical research. Patent literature reveals its use in crop protection agents, tying into broader debates on "eco-friendly agrochemicals."

In summary, CAS No. 2228790-91-6 represents a convergence of medicinal chemistry and material science innovation. Its structural features address contemporary challenges like drug resistance and selective toxicity, topics dominating academic and industrial discourse. As computational chemistry tools advance, demand for such tailored heterocyclic compounds will likely rise, reinforcing its relevance in next-generation research.